Cas no 623143-34-0 ((S)-1-(3-Bromophenyl)propan-1-amine hydrochloride)

(S)-1-(3-Bromophenyl)propan-1-amine hydrochloride structure
623143-34-0 structure
Product Name:(S)-1-(3-Bromophenyl)propan-1-amine hydrochloride
CAS No:623143-34-0
MF:C9H13BrClN
MW:250.563220739365
MDL:MFCD12756925
CID:4654613
PubChem ID:129897101
Update Time:2024-11-06

(S)-1-(3-Bromophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Bromophenyl)propan-1-amine hydrochloride
    • Y11058
    • (S)-1-(3-BROMOPHENYL)PROPAN-1-AMINE HCL
    • (1S)-1-(3-Bromophenyl)propan-1-amine hydrochloride
    • (1S)-1-(3-bromophenyl)propan-1-amine;hydrochloride
    • AKOS032947144
    • 623143-34-0
    • CS-0197330
    • (S)-1-(3-Bromophenyl)propan-1-aminehydrochloride
    • MFCD12756925
    • BS-17796
    • (1S)-1-(3-BROMOPHENYL)PROPYLAMINE HYDROCHLORIDE
    • MDL: MFCD12756925
    • Inchi: 1S/C9H12BrN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
    • InChI Key: IGJRCDFUDNGJIS-FVGYRXGTSA-N
    • SMILES: BrC1=CC=CC(=C1)[C@H](CC)N.Cl

Computed Properties

  • Exact Mass: 248.99199g/mol
  • Monoisotopic Mass: 248.99199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(S)-1-(3-Bromophenyl)propan-1-amine hydrochloride Pricemore >>

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